Cas no 1353955-09-5 (tert-Butyl 4-((6-ethoxypyrimidin-4-yl)amino)piperidine-1-carboxylate)

Tert-Butyl 4-((6-ethoxypyrimidin-4-yl)amino)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical research. Its structure combines a piperidine core with a substituted pyrimidine moiety, offering a functionalized scaffold for further derivatization. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The ethoxy-substituted pyrimidine contributes to its reactivity in nucleophilic aromatic substitution and metal-catalyzed coupling reactions. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and other heterocyclic pharmacophores, due to its balanced solubility and reactivity profile.
tert-Butyl 4-((6-ethoxypyrimidin-4-yl)amino)piperidine-1-carboxylate structure
1353955-09-5 structure
Product Name:tert-Butyl 4-((6-ethoxypyrimidin-4-yl)amino)piperidine-1-carboxylate
CAS No:1353955-09-5
MF:C16H26N4O3
MW:322.402643680573
MDL:MFCD21098547
CID:2091231
PubChem ID:66569700
Update Time:2025-05-19

tert-Butyl 4-((6-ethoxypyrimidin-4-yl)amino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-((6-ethoxypyrimidin-4-yl)amino)piperidine-1-carboxylate
    • tert-Butyl4-((6-ethoxypyrimidin-4-yl)amino)piperidine-1-carboxylate
    • 4-(6-Ethoxy-pyrimidin-4-ylamino)-piperidine-1-carboxylic acid tert-butyl ester
    • tert-butyl 4-[(6-ethoxypyrimidin-4-yl)amino]piperidine-1-carboxylate
    • AKOS024463490
    • DB-218451
    • 1353955-09-5
    • G82839
    • Z1665247463
    • EN300-135687
    • CS-0233728
    • DEC95509
    • MDL: MFCD21098547
    • Inchi: 1S/C16H26N4O3/c1-5-22-14-10-13(17-11-18-14)19-12-6-8-20(9-7-12)15(21)23-16(2,3)4/h10-12H,5-9H2,1-4H3,(H,17,18,19)
    • InChI Key: GDNNLGBOKRKTSU-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(CC1)NC1C=C(N=CN=1)OCC)=O

Computed Properties

  • Exact Mass: 322.20049070g/mol
  • Monoisotopic Mass: 322.20049070g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 76.6Ų

tert-Butyl 4-((6-ethoxypyrimidin-4-yl)amino)piperidine-1-carboxylate Pricemore >>

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Additional information on tert-Butyl 4-((6-ethoxypyrimidin-4-yl)amino)piperidine-1-carboxylate

Introduction to Tert-Butyl 4-((6-Ethoxypyrimidin-4-yl)amino)piperidine-1-carboxylate (CAS No. 1353955-09-5)

Tert-butyl 4-((6-Ethoxypyrimidin-4-yl)amino)piperidine-1-carboxylate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1353955-09-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this compound incorporates several key functional groups, including a piperidine ring, an ethoxypyrimidine moiety, and an amino substituent, which contribute to its unique chemical and pharmacological properties.

The piperidine ring is a common structural feature in many bioactive molecules, known for its ability to enhance solubility and binding affinity to biological targets. In Tert-butyl 4-((6-Ethoxypyrimidin-4-yl)amino)piperidine-1-carboxylate, the piperidine ring is further modified with a tert-butyl group at the 1-position, which not only influences the overall shape and electronic distribution of the molecule but also contributes to its stability and metabolic profile. The presence of this bulky group can shield the molecule from rapid degradation by enzymatic processes, potentially extending its half-life in vivo.

The ethoxypyrimidine moiety is another critical component of this compound. Pyrimidine derivatives are well-documented for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory effects. The ethoxy group at the 6-position of the pyrimidine ring introduces additional polarity to the molecule, which can improve its solubility in both aqueous and lipid environments. This characteristic is particularly important for drug design, as it allows the compound to interact effectively with both hydrophilic and hydrophobic regions of biological targets.

The amino group attached to the piperidine ring at the 4-position is a key pharmacophore that facilitates interactions with biological receptors. The amine functionality can engage in hydrogen bonding with polar residues in target proteins, enhancing binding affinity. Furthermore, the amino group can be further modified or functionalized to introduce additional biological activity or improve pharmacokinetic properties. The specific arrangement of these functional groups in Tert-butyl 4-((6-Ethoxypyrimidin-4-yl)amino)piperidine-1-carboxylate contributes to its unique pharmacological profile.

Recent research has highlighted the potential of Tert-butyl 4-((6-Ethoxypyrimidin-4-yl)amino)piperidine-1-carboxylate as a lead compound for developing novel therapeutic agents. Studies have demonstrated that this compound exhibits inhibitory activity against various enzymes and receptors involved in pathogenic processes. For instance, preliminary in vitro studies have shown that it can inhibit the activity of kinases associated with cancer cell proliferation and survival. Additionally, it has shown promise in modulating inflammatory pathways by interacting with specific cytokine receptors.

The synthesis of Tert-butyl 4-((6-Ethoxypyrimidin-4-yl)amino)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the tert-butyl group at the 1-position of the piperidine ring typically involves a protection-deprotection strategy to prevent unwanted side reactions. The subsequent coupling of the ethoxypyrimidin-4-yl moiety to the piperidine core requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research and development.

The pharmacokinetic properties of Tert-butyl 4-((6-Ethoxypyrimidin-4-yl)amino)piperidine-1-carboxylate are also subjects of interest in drug development. In preclinical studies, this compound has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its solubility characteristics allow for formulation into various dosage forms, while its metabolic stability suggests a potential for prolonged therapeutic action. Further investigation into its pharmacokinetic behavior will provide valuable insights into optimizing dosing regimens and minimizing potential side effects.

One of the most exciting aspects of Tert-butyl 4-((6-Ethoxypyrimidin-4-y lamino)piperidine-1-carboxylate is its potential for structure-based drug design. High-throughput screening (HTS) techniques combined with computational modeling have identified this compound as a hit molecule with high binding affinity to target proteins. By leveraging structural information from X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy, researchers can refine the structure to improve potency and selectivity. This approach has been instrumental in developing novel drugs that target complex diseases such as cancer and neurodegenerative disorders.

The versatility of Tert-butyl 4-((6-Ethoxypyrimidin-4-y lamino)piperidine-1-carboxylate also extends to its use as a building block for more complex molecules. Medicinal chemists often modify this compound by introducing additional functional groups or altering existing ones to explore new chemical space. Such modifications can lead to novel derivatives with enhanced biological activity or improved pharmacokinetic properties. The synthetic flexibility offered by this scaffold makes it an attractive candidate for drug discovery campaigns.

In conclusion, Tert-butyl 4-((6-Ethoxypyrimidin -4 -y lamino)piperidine -1 -carbox ylate (CAS No.1353955 -09 -5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features contribute to its biological activity, making it a valuable tool for developing new therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in medicinal chemistry and drug development.

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